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Compound of Interest

Compound Name: BOC-ALA-PRO-OH

Cat. No.: B8802808

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical data for the protected dipeptide N-
tert-butyloxycarbonyl-L-alanyl-L-proline (BOC-ALA-PRO-OH) and a common alternative, N-
tert-butyloxycarbonyl-L-alanyl-L-alanine (BOC-ALA-ALA-OH). The information is intended to
assist researchers in the identification, characterization, and quality control of these valuable
reagents in peptide synthesis and drug development.

While direct experimental spectra for BOC-ALA-PRO-OH are not readily available in public
databases, this guide presents its known physical properties and predicted Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS) data based on the analysis of its constituent
amino acids. This is compared with the available data for BOC-ALA-ALA-OH.

Data Presentation: A Comparative Analysis

The following tables summarize the key physical and spectral properties of BOC-ALA-PRO-OH
and BOC-ALA-ALA-OH.

Table 1: Physical and Chemical Properties
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Property

BOC-ALA-PRO-OH

BOC-ALA-ALA-OH

Molecular Formula

C13H22N205[1][2]

C11H20N205[3][4]

Molecular Weight 286.33 g/mol [1][2] 260.29 g/mol [3][4]
Appearance White to off-white powder[2] White to off-white powder[4]
Purity > 98% (HPLC)[2] = 99% (HPLC)[4]

Storage Conditions

0-8°C[2]

0 -8 °Cl[4]

Table 2: Predicted *H NMR Spectral Data (in CDCls)

Proton Assighment

BOC-ALA-PRO-OH
(Predicted)

BOC-ALA-ALA-OH
(Predicted)

Boc (9H, s) ~1.45 ppm ~1.45 ppm
Ala o-CH (1H, q) ~4.2-4.4 ppm ~4.3-4.5 ppm
Ala 3-CHs (3H, d) ~1.3-1.4 ppm ~1.3-1.4 ppm
Pro a-CH (1H, m) ~4.3-4.5 ppm

Pro B-CHz (2H, m) ~1.9-2.2 ppm

Pro y-CHz (2H, m) ~1.8-2.1 ppm

Pro 6-CHz (2H, m) ~3.4-3.7 ppm

Ala (second) a-CH (1H, m) ~4.5-4.7 ppm
Ala (second) 3-CHs (3H, d) ~1.4-1.5 ppm
NH (1H, d) ~6.5-7.0 ppm ~6.8-7.2 ppm
COOH (1H, br s) ~9.0-11.0 ppm ~9.0-11.0 ppm

Note: Predicted chemical shifts are based on typical values for Boc-protected amino acids and

peptides.[5][6][7]

Table 3: Predicted 13C NMR Spectral Data (in CDCIs)
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Carbon Assignment

BOC-ALA-PRO-OH
(Predicted)

BOC-ALA-ALA-OH
(Predicted)

Boc C(CHs)s ~28.5 ppm ~28.5 ppm
Boc C(CHs)s ~80.0 ppm ~80.0 ppm
Boc C=0 ~155.5 ppm ~155.5 ppm
Ala a-C ~50.0 ppm ~49.0 ppm
Ala B-C ~18.0 ppm ~18.0 ppm
Ala C=0 ~173.0 ppm ~173.0 ppm
Pro a-C ~60.0 ppm -

Pro B-C ~30.0 ppm -

Pro y-C ~25.0 ppm -

Pro 8-C ~47.0 ppm -

Pro C=0 ~175.0 ppm -

Ala (second) a-C - ~48.0 ppm
Ala (second) B-C - ~17.0 ppm
Ala (second) C=0 - ~176.0 ppm

Note: Predicted chemical shifts are based on typical values for Boc-protected amino acids and

peptides.[8][9][10][11][12]

Table 4: Mass Spectrometry Data

Parameter BOC-ALA-PRO-OH BOC-ALA-ALA-OH
lonization Mode ESI+ ESI+

Expected [M+H]* m/z 287.16 m/z 261.14

Expected [M+Na]* m/z 309.14 m/z 283.12
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Note: Expected m/z values are calculated based on the molecular weights.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation:

» Dissolve 5-10 mg of the peptide in approximately 0.6 mL of a suitable deuterated solvent
(e.g., Chloroform-d, CDCIs; or Dimethyl sulfoxide-de, DMSO-de).[13][14] The choice of
solvent may depend on the solubility of the specific dipeptide.

e Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical
shift referencing.

o Transfer the solution to a 5 mm NMR tube.
2. Data Acquisition:

e Acquire 1H and 3C NMR spectra on a spectrometer operating at a field strength of 400 MHz
or higher for better resolution.

o For 1H NMR, typical parameters include a spectral width of 10-15 ppm, a sufficient number of
scans to achieve a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

e For 3C NMR, a proton-decoupled sequence is typically used to simplify the spectrum. A
wider spectral width (e.g., 0-200 ppm) is required.

Electrospray lonization Mass Spectrometry (ESI-MS)
1. Sample Preparation:

e Prepare a dilute solution of the peptide (approximately 10-100 pM) in a solvent compatible
with ESI-MS, typically a mixture of water, acetonitrile, or methanol, often with a small amount
of formic acid (e.g., 0.1%) to promote protonation.[15]

2. Data Acquisition:
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« Introduce the sample solution into the ESI source of the mass spectrometer via direct
infusion or through a liquid chromatography (LC) system.

e Acquire the mass spectrum in positive ion mode to observe protonated molecules ([M+H]*)
and other adducts (e.g., [M+Na]*).[15][16][17][18]

e The mass analyzer (e.g., quadrupole, time-of-flight) is scanned over an appropriate mass-to-
charge (m/z) range to detect the ions of interest.

Mandatory Visualization

The following diagram illustrates a typical experimental workflow for the analytical
characterization of protected dipeptides like BOC-ALA-PRO-OH.
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Caption: Experimental workflow for peptide analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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